Cas no 16424-03-6 (Hexanoic acid, 6-isothiocyanato-, ethyl ester)

• Product Name: Hexanoic acid, 6-isothiocyanato-, ethyl ester
• CAS No: 16424-03-6
• MF: C₉H₁₅NO₂S
• MW: 201.28590130806
• CID: 1348287
• Update Time: 2024-08-17

Hexanoic acid, 6-isothiocyanato-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-isothiocyanato-, ethyl ester

• Inchi： 1S/C9H15NO2S/c1-2-12-9(11)6-4-3-5-7-10-8-13/h2-7H2,1H3
• InChI Key： KYKPHLIHLIZMOO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCCCN=C=S

Computed Properties

• Exact Mass: 201.082
• Monoisotopic Mass: 201.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 91-92 °C(Press: 0.15 Torr)